Methyl 3-{[(2-chlorobenzyl)amino]sulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate

• IUPAC Name: methyl 3-[(2-chlorophenyl)methylsulfamoyl]-4-fluoro-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C17H13ClFNO4S2/c1-24-17(21)15-16(14-12(19)7-4-8-13(14)25-15)26(22,23)20-9-10-5-2-3-6-11(10)18/h2-8,20H,9H2,1H3
• InChI Key: CNFGVZYUQDNFFW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=C(C=CC=C2S1)F)S(=O)(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C17H13ClFNO4S2
• Molecular Weight: 413.9 g/mol

Description

Methyl 3-{[(2-chlorobenzyl)amino]sulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C17H13ClFNO4S2 and its molecular weight is 413.86. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Disposition

• A study focused on the metabolism and disposition of MK-0524, a compound with similar sulfonyl and fluorobenzene components, in humans. It was found that MK-0524 was primarily eliminated via metabolism to an acyl glucuronic acid conjugate, followed by excretion into bile and eventually feces (Karanam et al., 2007).

Environmental and Health Impacts

• Research on perfluorinated compounds in indoor and outdoor environments, including their occurrence and human exposure assessment, highlights the relevance of studying the environmental persistence and potential health effects of chemicals with fluorinated components (Shoeib et al., 2005).
• A study on the distribution of methyl sulfone metabolites of polychlorinated biphenyls and DDE in human tissues underlines the importance of understanding how similar compounds might metabolize and distribute in the human body, which could have implications for health risk assessments (Chu et al., 2003).

Pharmacogenetics and Toxicology

• The pharmacogenetics of soluble sulfotransferases (SULTs) provides a framework for understanding how genetic polymorphisms affect the metabolism of sulfonyl-containing drugs and other compounds, impacting their pharmacological or toxicological effects (Glatt & Meinl, 2004).